Cas no 2167461-00-7 (propan-2-yl 4-isothiocyanatobutanoate)

• Product Name: propan-2-yl 4-isothiocyanatobutanoate
• CAS No: 2167461-00-7
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 5935796
• PubChem ID: 165447709
• Update Time: 2024-01-01

propan-2-yl 4-isothiocyanatobutanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 4-isothiocyanatobutanoate
• EN300-1458988
• 2167461-00-7

• Inchi： 1S/C8H13NO2S/c1-7(2)11-8(10)4-3-5-9-6-12/h7H,3-5H2,1-2H3
• InChI Key： PEVXGYZOYBPQBE-UHFFFAOYSA-N
• SMILES： S=C=NCCCC(=O)OC(C)C

Computed Properties

• Exact Mass: 187.06669983g/mol
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.8Ų